Cas no 95-22-7 (4-(6'-methyl-2',6-bibenzothiazol-2-yl)aniline)

• Product Name: 4-(6'-methyl-2',6-bibenzothiazol-2-yl)aniline
• CAS No: 95-22-7
• MF: C₂₁H₁₅N₃S₂
• MW: 373.493901491165
• CID: 1001510
• PubChem ID: 66764
• Update Time: 2025-04-20

4-(6'-methyl-2',6-bibenzothiazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(6'-methyl-2',6-bibenzothiazol-2-yl)aniline
• 4-[6-(6-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-yl]aniline
• 4-[6-(6-Methyl-2-benzothiazolyl)-2-benzothiazolyl]aniline
• NSC 242018
• 2,6'-Bibenzothiazole, 2'-(p-aminophenyl)-6-methyl-
• DTXSID0059118
• Benzenamine,6'-bibenzothiazol]-2'-yl)-
• 2-[2-(p-aminophenyl)-6-benzothiazolyl]-6-methylbenzothiazole
• 95-22-7
• EINECS 202-400-2
• 2, 2'-(p-aminophenyl)-6-methyl-
• NS00040440
• Benzenamine, 4-(6-methyl(2,6'-bibenzothiazol)-2'-yl)-
• AKOS026745465
• NSC-242018
• Benzenamine, 4-(6-methyl[2,6'-bibenzothiazol]-2'-yl)-
• SCHEMBL2628249
• NSC242018
• YLEIZZYNXHCGKG-UHFFFAOYSA-N

• Inchi： 1S/C21H15N3S2/c1-12-2-8-16-18(10-12)25-21(24-16)14-5-9-17-19(11-14)26-20(23-17)13-3-6-15(22)7-4-13/h2-11H,22H2,1H3
• InChI Key： YLEIZZYNXHCGKG-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C=CC=2N=C1C1C=CC2=C(C=1)SC(C1C=CC(=CC=1)N)=N2

Computed Properties

• Exact Mass: 373.070739
• Monoisotopic Mass: 373.070739
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108
• XLogP3: 5.8

Experimental Properties

• Density: 1.372±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 616°C at 760 mmHg
• Flash Point: 326.4°C
• Refractive Index: 1.77
• Solubility: Insuluble (3.2E-4 g/L) (25 ºC),